Cas no 704-45-0 (2-methoxy-4-methylbenzoic acid)

2-Methoxy-4-methylbenzoic acid is a substituted benzoic acid derivative characterized by the presence of methoxy and methyl functional groups at the 2- and 4-positions, respectively. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features contribute to its reactivity in esterification, amidation, and other derivatization reactions. The electron-donating methoxy and methyl groups influence its solubility and stability, making it suitable for use in controlled reaction conditions. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
2-methoxy-4-methylbenzoic acid structure
704-45-0 structure
Product Name:2-methoxy-4-methylbenzoic acid
CAS No:704-45-0
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00020380
CID:562279
PubChem ID:597164
Update Time:2025-10-15

2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-methoxybenzoic acid
    • 2-Methoxy-4-methylbenzoic acid
    • Benzoic acid,2-methoxy-4-methyl-
    • 4-Methyl-2-methoxybenzoicacid
    • SY014419
    • Z118458672
    • AM84151
    • AC-25652
    • A9292
    • 2-methoxy-4-methyl-benzoic acid
    • FT-0646495
    • DTXSID40344470
    • BB 0244693
    • SCHEMBL365917
    • CK2175
    • AKOS000109287
    • 2-Methoxy-4-methylbenzoic acid, 97%
    • CS-W017875
    • J-515709
    • MFCD00020380
    • 704-45-0
    • EN300-103433
    • 4-methyl-2-(methyloxy)benzoic acid
    • FS-1705
    • Benzoic acid, methoxy-4-methyl-
    • DTXCID50295545
    • DB-031112
    • benzoic acid, 2-methoxy-4-methyl-
    • 2-methoxy-4-methylbenzoic acid
    • MDL： MFCD00020380
    • Inchi： 1S/C9H10O3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H3,(H,10,11)
    • InChI Key： SOWDWUPMHVDZGL-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(C)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 103-107 °C (lit.)
  • Boiling Point: 308.7℃ at 760 mmHg
  • PSA: 46.53000
  • LogP: 1.70180
  • Solubility: Not determined

2-methoxy-4-methylbenzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Risk Phrases：R22

2-methoxy-4-methylbenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-methoxy-4-methylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:704-45-0)2-methoxy-4-methylbenzoic acid
Order Number:A9292
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:56
Price ($):265.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:704-45-0)2-methoxy-4-methylbenzoic acid
A9292
Purity:99%
Quantity:100g
Price ($):265.0
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